![molecular formula C20H17NO4 B3121350 1,2-Bis(benzyloxy)-4-nitrobenzene CAS No. 28387-13-5](/img/structure/B3121350.png)
1,2-Bis(benzyloxy)-4-nitrobenzene
Overview
Description
1,2-Bis(benzyloxy)-4-nitrobenzene is a chemical compound with the molecular formula C23H21NO4 . It is a derivative of benzene, which is a simple aromatic ring compound. The compound contains two benzyloxy groups attached to the 1 and 2 positions of the benzene ring, and a nitro group attached to the 4 position .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of two benzyloxy groups and one nitro group attached to a benzene ring . The exact spatial arrangement of these groups can be determined through techniques such as X-ray crystallography .Scientific Research Applications
Synthesis and Structural Analysis
1,2-Bis(benzyloxy)-4-nitrobenzene and its derivatives are utilized in various synthesis processes due to their unique chemical structures. For instance, isomeric bis(nitrofuroxan-yl)nitrobenzenes have been synthesized through nitration, revealing the influence of nitrofuroxanyl fragments on the regioselectivity of the nitration process. These compounds, including 1,3-bis(4-nitrofuroxan-3-yl)-4-nitrobenzene, have been confirmed by X-ray diffraction analysis, indicating their potential in further chemical investigations and applications (Finogenov et al., 2011).
Antibacterial Studies
Derivatives of this compound, such as bis(thiourea) ligands, have been synthesized and characterized for their antibacterial properties. These compounds have shown significant efficacy against both Gram-positive and Gram-negative bacteria, highlighting their potential in developing new antibacterial agents (Halim et al., 2012).
Corrosion Inhibition
Novel Bis Schiff’s Bases derived from this compound have been evaluated as corrosion inhibitors for mild steel in acidic environments. These compounds have demonstrated high efficiency in protecting metal surfaces, offering promising applications in industrial maintenance and preservation (Singh & Quraishi, 2016).
Polymer Synthesis
Compounds related to this compound have been utilized in the synthesis of novel polymers, such as fluorine-containing polyetherimides. These materials have been characterized for their thermal and mechanical properties, indicating their usefulness in high-performance applications (Xin-hai, 2010).
Luminescence Sensing and Photocatalytic Properties
Coordination polymers built from derivatives of this compound have shown luminescence sensing capabilities, particularly in detecting Cr3+ cations and nitrobenzene derivatives. These properties suggest their potential as bifunctional luminescent sensor materials for both metal ions and organic molecules (Zhang et al., 2018).
properties
IUPAC Name |
4-nitro-1,2-bis(phenylmethoxy)benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO4/c22-21(23)18-11-12-19(24-14-16-7-3-1-4-8-16)20(13-18)25-15-17-9-5-2-6-10-17/h1-13H,14-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWEVOPCBFNUSMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)[N+](=O)[O-])OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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